Cas no 56156-78-6 (2-Propenoic acid, 3-(1,3-benzodioxol-5-yl)-2-chloro-, methyl ester)

• Product Name: 2-Propenoic acid, 3-(1,3-benzodioxol-5-yl)-2-chloro-, methyl ester
• CAS No: 56156-78-6
• MF: C₁₁H₉ClO₄
• MW: 240.639762639999
• CID: 349663
• PubChem ID: 71444822
• Update Time: 2025-04-19

2-Propenoic acid, 3-(1,3-benzodioxol-5-yl)-2-chloro-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-(1,3-benzodioxol-5-yl)-2-chloro-, methyl ester
• methyl 3-(1,3-benzodioxol-5-yl)-2-chloroprop-2-enoate
• DTXSID00853573
• 56156-78-6
• Methyl 3-(2H-1,3-benzodioxol-5-yl)-2-chloroprop-2-enoate

• Inchi： 1S/C11H9ClO4/c1-14-11(13)8(12)4-7-2-3-9-10(5-7)16-6-15-9/h2-5H,6H2,1H3
• InChI Key： PDLDGZLOAOXLNF-UHFFFAOYSA-N
• SMILES： ClC(C(=O)OC)=CC1C=CC2=C(C=1)OCO2

Computed Properties

• Exact Mass: 240.01897
• Monoisotopic Mass: 240.0189365g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Coumaric acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Coumaric acids and derivatives